N-(4-butylphenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-butylphenyl)-2-(4-pyrrolidin-1-ylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H26N4OS/c1-2-3-6-16-7-9-17(10-8-16)22-19(25)15-26-20-21-12-11-18(23-20)24-13-4-5-14-24/h7-12H,2-6,13-15H2,1H3,(H,22,25)
• InChI Key: RHWIXHMOWHMHFB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CSC2=NC=CC(=N2)N3CCCC3
• Molecular Formula: C20H26N4OS
• Molecular Weight: 370.5 g/mol

Description

N-(4-butylphenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide, also known as BPTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BPTA is a thioacetamide derivative that has been shown to have promising effects in various scientific fields, including biochemistry, pharmacology, and neuroscience. In

Mechanism of Action

The mechanism of action of N-(4-butylphenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide is not fully understood. However, it has been shown to bind to the SH3 domain of Nck1, which may play a role in its neuroprotective effects. This compound has also been shown to modulate dopamine receptor signaling, which may contribute to its effects on addiction and reward pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In biochemistry, this compound has been shown to inhibit the interaction between Nck1 and its binding partner, which may have implications for cell signaling and cytoskeletal organization. In pharmacology, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke. It has also been shown to modulate dopamine receptor signaling, which may have implications for addiction and reward pathways. In neuroscience, this compound has been used as a tool to study the role of dopamine receptors in addiction and reward pathways.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-butylphenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide in lab experiments is its potential neuroprotective effects, which may be useful in studying neurological disorders. Another advantage is its ability to modulate dopamine receptor signaling, which may be useful in studying addiction and reward pathways. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on N-(4-butylphenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide. One direction is to further investigate its mechanism of action and its effects on protein-protein interactions. Another direction is to explore its potential as a drug candidate for the treatment of neurological disorders. Additionally, further research is needed to fully understand its effects on dopamine receptor signaling and its potential applications in addiction and reward pathways. Finally, more research is needed to develop cost-effective synthesis methods for this compound to increase its availability for scientific research.

Synthesis Methods

The synthesis of N-(4-butylphenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide involves a series of chemical reactions that start with the reaction of 4-butylphenol with 4-chlorobutyryl chloride. This reaction yields 4-butylphenyl 4-chlorobutyrate, which is then reacted with pyrrolidine and potassium carbonate to produce the intermediate compound, 4-butylphenyl 2-pyrrolidin-1-ylacetate. The final step involves the reaction of the intermediate compound with 2-(4-chloropyrimidin-2-yl)thioacetamide to yield the desired product, this compound.

Scientific Research Applications

N-(4-butylphenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide has been shown to have potential applications in various scientific fields. In biochemistry, this compound has been used as a tool to study protein-protein interactions. It has been shown to bind to the SH3 domain of the protein Nck1, which plays a role in cell signaling and cytoskeletal organization. In pharmacology, this compound has been used as a potential drug candidate for the treatment of neurological disorders. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke. In neuroscience, this compound has been used as a tool to study the role of dopamine receptors in addiction and reward pathways.